Cas no 1339890-97-9 (3-(5-Bromopyridin-3-yl)acrylonitrile)

• Product Name: 3-(5-Bromopyridin-3-yl)acrylonitrile
• CAS No: 1339890-97-9
• MF: C₈H₅BrN₂
• MW: 209.042700529099
• MDL: MFCD28662669
• CID: 4782479
• Update Time: 2025-05-25

3-(5-Bromopyridin-3-yl)acrylonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromopyridin-3-yl)acrylonitrile
• 2-Propenenitrile, 3-(5-bromo-3-pyridinyl)-
• 3-(5-Bromopyridin-3-yl)acrylonitrile

• MDL： MFCD28662669
• Inchi： 1S/C8H5BrN2/c9-8-4-7(2-1-3-10)5-11-6-8/h1-2,4-6H/b2-1+
• InChI Key： PBUJCKAEIIAYEJ-OWOJBTEDSA-N
• SMILES： BrC1=CN=CC(/C=C/C#N)=C1

Computed Properties

• Exact Mass: 207.96361 g/mol
• Monoisotopic Mass: 207.96361 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 36.7
• Molecular Weight: 209.04

Additional information on 3-(5-Bromopyridin-3-yl)acrylonitrile

Comprehensive Analysis of 3-(5-Bromopyridin-3-yl)acrylonitrile (CAS No. 1339890-97-9): Properties, Applications, and Industry Trends

3-(5-Bromopyridin-3-yl)acrylonitrile (CAS No. 1339890-97-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative features a unique molecular structure combining a pyridine ring with an acrylonitrile moiety, making it a versatile intermediate for synthesizing complex molecules. Its molecular formula C8H5BrN2 and molecular weight 209.04 g/mol position it as a crucial building block in modern organic chemistry.

The compound's distinctive chemical properties stem from its electron-deficient pyridine core and the reactive acrylonitrile group, which enables various coupling reactions. Researchers particularly value its 5-bromopyridine subunit for facilitating cross-coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig animations, essential for creating biologically active compounds. Recent studies highlight its potential in developing kinase inhibitors and antimicrobial agents, aligning with current demands for novel therapeutic solutions.

In the context of green chemistry trends, 3-(5-Bromopyridin-3-yl)acrylonitrile has been investigated for its role in atom-efficient syntheses. The compound's high purity grade (>98%) and excellent thermal stability make it suitable for high-throughput screening applications. Industry reports indicate growing interest in this fine chemical for catalysis research, particularly in developing heterocyclic compounds with improved drug-like properties.

The synthesis of 1339890-97-9 typically involves palladium-catalyzed reactions or nucleophilic aromatic substitution methods, with recent advancements focusing on microwave-assisted synthesis to improve yields. Analytical characterization using HPLC, NMR spectroscopy, and mass spectrometry confirms its structural integrity. Storage recommendations emphasize protection from moisture and light exposure to maintain stability, with optimal conditions at 2-8°C under inert atmosphere.

Market analysis reveals increasing demand for 3-(5-Bromopyridin-3-yl)acrylonitrile in contract research organizations and academic laboratories, driven by its utility in medicinal chemistry projects. The compound's structure-activity relationship (SAR) studies contribute to rational drug design, particularly for central nervous system targets. Regulatory compliance with REACH and other chemical inventories ensures its availability for global research applications.

Emerging applications include its use as a precursor for fluorescent probes in bioimaging and molecular sensors, capitalizing on the pyridine's coordination properties. Recent patent literature describes derivatives of 1339890-97-9 showing promise in cancer research and neurodegenerative disease models. The compound's logP value and hydrogen bonding capacity make it particularly interesting for blood-brain barrier penetration studies.

Quality control protocols for 3-(5-Bromopyridin-3-yl)acrylonitrile emphasize residual solvent analysis and heavy metal content testing to meet pharmaceutical-grade standards. The compound's crystallinity and polymorphism characteristics have been investigated using X-ray diffraction techniques, providing valuable data for formulation development. These properties position it as a valuable reference material for analytical method development in quality assurance laboratories.

Future research directions for CAS 1339890-97-9 include exploration of its electrochemical properties for organic electronic materials and investigation of its metabolite profiles in biological systems. The compound's structure-property relationships continue to inspire innovations in combinatorial chemistry and fragment-based drug discovery. With the pharmaceutical industry's shift toward targeted therapies, this bromopyridine derivative maintains relevance as a strategic intermediate for next-generation therapeutics development.